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Compound of Interest

Compound Name: anhydromevalonyl-CoA

Cat. No.: B15551496

Disclaimer: Specific safety data sheets (SDS) and official disposal procedures for
anhydromevalonyl-CoA are not readily available. The following guidelines are based on
standard laboratory practices for the disposal of non-hazardous biochemicals and coenzyme A
derivatives. Researchers must always comply with their institution's and local authorities' waste
disposal regulations.

Anhydromevalonyl-CoA is a coenzyme involved in metabolic processes.[1][2] While there is
no specific information classifying it as hazardous, it is crucial to handle all laboratory
chemicals with care. The disposal procedures outlined below are designed to ensure safety
and environmental responsibility in a research setting.

Chemical and Physical Properties

A summary of the computed properties of anhydromevalonyl-CoA is provided below. This
information is valuable for understanding the compound's general nature.
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Property Value Source
Molecular Formula C27H44N7018P3S PubChem
Molecular Weight 879.7 g/mol PubChem
XLogP3 -5 PubChem
Hydrogen Bond Donor Count 12 PubChem
Hydrogen Bond Acceptor

Count 22 PubChem
Rotatable Bond Count 20 PubChem

Standard Disposal Protocol for Anhydromevalonyl-
CoA

The following step-by-step protocol should be followed for the disposal of anhydromevalonyl-
CoA, assuming it is not mixed with any hazardous substances.

1. Initial Assessment and Preparation:

e Hazard Evaluation: In the absence of specific data, treat anhydromevalonyl-CoA as a non-
hazardous biochemical. If it has been mixed with other chemicals, the disposal protocol for
the most hazardous component must be followed.

o Personal Protective Equipment (PPE): At a minimum, wear standard laboratory attire,
including a lab coat, safety glasses, and gloves.

o Container Selection: Use a clearly labeled, leak-proof container for waste collection. The
container must be compatible with the chemical.

2. Disposal of Small Quantities (Aqueous Solutions):

o For very small quantities (a few milligrams or milliliters) of aqueous solutions of
anhydromevalonyl-CoA, disposal down the sanitary sewer may be permissible, provided it
aligns with local regulations.[3][4]
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e Procedure:

o Dilute the solution with a large volume of water (at least 20 parts water to 1 part solution).

[4]

o Pour the diluted solution down the drain, followed by flushing with copious amounts of
water to prevent accumulation in the plumbing.

o This method should only be used for solutions with a pH between 5.5 and 10.5.
3. Disposal of Solid Waste and Larger Quantities:

e Solid anhydromevalonyl-CoA and larger quantities of solutions should be disposed of as
chemical waste.

e Procedure:

Place the solid waste or solution in a designated non-hazardous chemical waste container.

[e]

o

Ensure the container is tightly sealed and properly labeled with the full chemical name
("Anhydromevalonyl-CoA") and concentration.

o

Store the waste container in a designated satellite accumulation area within the laboratory.

[¢]

Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office.

4. Decontamination of Empty Containers:

o Empty containers that held anhydromevalonyl-CoA should be managed to ensure no
residual chemical remains.

e Procedure:
o Rinse the empty container three times with a suitable solvent (e.g., water).

o Collect the rinsate and dispose of it as chemical waste.
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o Deface or remove the original label from the empty container.

o The clean, defaced container can typically be disposed of in the regular trash or recycled,
according to institutional policy.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
anhydromevalonyl-CoA.
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Start: Anhydromevalonyl-CoA for Disposal
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Caption: Disposal decision workflow for anhydromevalonyl-CoA.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15551496?utm_src=pdf-body-img
https://www.benchchem.com/product/b15551496?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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